1-(4-Ethoxypiperidin-1-yl)-2-(methylamino)ethan-1-one

• IUPAC Name: 1-(4-ethoxypiperidin-1-yl)-2-(methylamino)ethanone
• InChI: InChI=1S/C10H20N2O2/c1-3-14-9-4-6-12(7-5-9)10(13)8-11-2/h9,11H,3-8H2,1-2H3
• InChI Key: PUSJYPGVKURBGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CCN(CC1)C(=O)CNC
• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol

Description

1-(4-Ethoxypiperidin-1-yl)-2-(methylamino)ethan-1-one, commonly referred to as EMEP, is an organic compound with a molecular formula of C7H17NO2. It is a derivative of piperidine, a heterocyclic compound found in various plants and animals, and is a structural analog of the neurotransmitter dopamine. EMEP is used in a variety of scientific research applications, including studies of enzyme kinetics and drug metabolism.

Scientific Research Applications

DNA Binding and Fluorescent Staining

• Hoechst 33258, a related compound with ethoxy and methylamino groups, is known for its strong binding to the minor groove of double-stranded B-DNA, specifically targeting AT-rich sequences. It is widely used in fluorescent DNA staining for cell biology research, highlighting its potential for genetic and molecular studies (Issar & Kakkar, 2013).

Biodegradation and Environmental Fate

• Ethyl tert-butyl ether (ETBE), another compound with ethoxy functionality, has been studied for its biodegradation and environmental fate in soil and groundwater. Microorganisms capable of aerobically degrading ETBE as a carbon and energy source, or through cometabolism, have been identified. This research underscores the environmental impact and biodegradation pathways of ether compounds, suggesting areas for environmental safety and remediation research (Thornton et al., 2020).

Liquid Crystal Research

• Studies on methylene-linked liquid crystal dimers, including those with ethoxy groups, demonstrate their utility in understanding the properties and applications of liquid crystals. These materials are crucial for display technologies and have implications for advanced materials science research (Henderson & Imrie, 2011).

Surfactants and Environmental Safety

• Research on the environmental safety of surfactants, including those with ethoxylate groups similar to the ethoxy functionality in the compound of interest, provides comprehensive data on their biodegradation, toxicity, and effects on aquatic environments. This highlights the importance of understanding the environmental impact of chemical compounds used in consumer products (Cowan-Ellsberry et al., 2014).